[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]methanamine trihydrochloride
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Description
“[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]methanamine trihydrochloride” is a chemical compound with the molecular formula C9H12Cl3N3S. It is a powder in physical form . The IUPAC name for this compound is "(2-(pyridin-4-yl)thiazol-4-yl)methanamine 3HCl" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring attached to a thiazole ring via a methanamine linker . The InChI code for this compound is "1S/C9H10N4.3ClH/c10-5-7-1-3-11-6-8(7)9-2-4-12-13-9;;;/h1-4,6H,5,10H2,(H,12,13);3*1H" .Physical and Chemical Properties Analysis
“this compound” is a powder in physical form . The molecular weight of this compound is 300.63568 .Safety and Hazards
The safety information for “[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]methanamine trihydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It’s worth noting that both pyridine and thiazole derivatives have been found to interact with a variety of biological targets . For instance, pyridine derivatives have been found to bind with high affinity to multiple receptors , and thiazole derivatives have shown diverse biological activities .
Mode of Action
Compounds containing pyridine and thiazole moieties are known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
It’s worth noting that compounds containing pyridine and thiazole moieties can influence a variety of biochemical pathways .
Result of Action
Compounds containing pyridine and thiazole moieties have been found to exhibit a range of biological activities .
Properties
IUPAC Name |
(2-pyridin-3-yl-1,3-thiazol-4-yl)methanamine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3S.3ClH/c10-4-8-6-13-9(12-8)7-2-1-3-11-5-7;;;/h1-3,5-6H,4,10H2;3*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETNGPZIRGRSBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC(=CS2)CN.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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